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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568947

PSB-1114 tetrasodium has emerged as a valuable pharmacological tool for researchers
investigating purinergic signaling. This guide provides a comprehensive comparison of its on-
target effects with relevant alternatives, supported by experimental data and detailed protocols
to aid in the design and interpretation of future studies.

On-Target Profile of PSB-1114 Tetrasodium

PSB-1114 tetrasodium is a potent and selective agonist for the P2Y2 receptor, a G protein-
coupled receptor (GPCR) activated by extracellular nucleotides like adenosine triphosphate
(ATP) and uridine triphosphate (UTP). Its on-target effect is the activation of the P2Y2 receptor,
initiating a downstream signaling cascade.

Comparison with Alternative P2Y2 Receptor
Agonists

The efficacy of PSB-1114 tetrasodium is best understood in the context of other commonly
used P2Y2 receptor agonists. The following table summarizes the potency (EC50) of PSB-
1114 and its alternatives, providing a quantitative basis for comparison. Lower EC50 values
indicate higher potency.
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Compound P2Y2 EC50 (nM) Selectivity Highlights

>50-fold selective over P2Y4
PSB-1114 tetrasodium 134 (EC50 = 9.3 uM) and P2Y6
(EC50 = 7.0 uM) receptors.[1]

Also activates P2Y4 receptors.

Uridine triphosphate (UTP) 49 - 3,000

[2][3]

Activates multiple P2Y (P2Y1,
Adenosine triphosphate (ATP) 85 - 3,000 P2Y11) and P2X receptors.[2]

[3]

A P2Y2 receptor agonist used
Diquafosol (Up4U) 100 in the treatment of dry eye

disease.

A metabolically stable P2Y2
Denufosol (INS37217) 220 - 10,000 )

agonist.

A highly potent and selective
MRS2698 8

P2Y2 agonist.

Signaling Pathway and Experimental Workflow

To confirm the on-target effects of PSB-1114 tetrasodium, it is crucial to understand the
signaling pathway it activates and the experimental workflows used for its characterization.

P2Y2 Receptor Signaling Pathway

Activation of the P2Y2 receptor by an agonist like PSB-1114 tetrasodium initiates a well-
characterized signaling cascade. The receptor couples to the Gqg/11 protein, which in turn
activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on
the endoplasmic reticulum, leading to the release of stored calcium ions (Ca2+) into the
cytoplasm. The increase in intracellular Ca2+ and the presence of DAG together activate
protein kinase C (PKC), which then phosphorylates various downstream targets, leading to a
cellular response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [On-Target Efficacy of PSB-1114 Tetrasodium: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1556894 7#confirming-on-target-effects-of-psb-1114-
tetrasodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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